6-Iodo4-phenoxyquinazoline

• CAS No.: 287193-14-0
• Molecular Formula: C14H9IN2O
• Molecular Weight: 348.14 g/mol
• IUPAC Name: 6-iodo-4-phenoxyquinazoline
• InChI: InChI=1S/C14H9IN2O/c15-10-6-7-13-12(8-10)14(17-9-16-13)18-11-4-2-1-3-5-11/h1-9H
• InChI Key: CTPQHELSTYPIBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=NC=NC3=C2C=C(C=C3)I

Description

6-Iodo4-phenoxyquinazoline is a useful research compound. Its molecular formula is C14H9IN2O and its molecular weight is 348.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of NaH (washed free of mineral oil) in DMF (40 mL) was cooled to 0° C. and a solution of phenol (5.65 g, 60 mmol) in DMF (20 mL) was added dropwise. Upon completion of addition, 6-iodo-4-chloroquinazoline 13 (14.6 g, 50.3 mmol) was added as a solid in small portions. The cooling bath was moved and the reaction mixture was stirred at room temperature for 2 hours. The mixture was then quenched with water (200 mL), diluted with EtOAc (300 mL) and transferred to a separatory funnel. The organic layer was washed with dilute aqueous NaOH, water and brine and dried over Na2SO4. Filtration of the solids and removal of the solvent provided 6-iodo-4-phenoxyquinazoline 14 (17.2 g, 98%) as a yellow solid. 1H NMR (400 MHz; CDCl3): δ: 8.74 (d, 1H), 8.14 (s, 1H), 8.12 (dd, 1H), 7.71 (d, 1H), 7.49 (dd, 2H), 7.32 (t, 1H), 7.22 (m, 2H).